4-Bromo-6-fluoroquinoline
Overview
Description
4-Bromo-6-fluoroquinoline (CAS number 661463-17-8) is a dihalogenated quinoline, a benzene-fused pyridine bicyclic heterocycle . It is a fluorinated quinoline derivative and an intermediate for the preparation of APIs for anti-cancer treatments, dyes for OLEDs, and solar cells applications .
Molecular Structure Analysis
The molecular formula of 4-Bromo-6-fluoroquinoline is C9H5BrFN . It is a dihalogenated quinoline, a benzene-fused pyridine bicyclic heterocycle . The homo nuclear bond length of C–C is higher than the bond length (F2–C10,O3–C11, N4–C5, N4–C11, N4–C14 and C–H bonds) which are lower .Chemical Reactions Analysis
The reactivity of 4-bromo-6-fluoroquinoline includes Pd-catalysed coupling reactions on the bromide group and nucleophilic aromatic substitution on the fluoride group . It can also be used in the preparation of dyes for the applications of OLEDs and solar cells .Physical And Chemical Properties Analysis
4-Bromo-6-fluoroquinoline is a solid substance . Its molecular weight is 226.05 g/mol . The compound has a SMILES string representation of Fc1ccc2nccc(Br)c2c1 .Scientific Research Applications
Anti-Cancer Treatments
4-Bromo-6-fluoroquinoline is used in the synthesis of linrodostat , an inhibitor of indoleamine 2,3-dioxygenase . This compound is used for anti-cancer treatments . The reactivity of 4-bromo-6-fluoroquinoline includes Pd-catalysed coupling reactions on the bromide group and nucleophilic aromatic substitution on the fluoride group .
OLED Applications
As an aromatic bicyclic compound, 4-bromo-6-fluoroquinoline can be used in the preparation of dyes for the applications of Organic Light Emitting Diodes (OLEDs) . OLEDs are used in various display and lighting technologies due to their high efficiency and color purity.
Solar Cells Applications
4-Bromo-6-fluoroquinoline is also used in the preparation of dyes for solar cells applications . These dyes are used in dye-sensitized solar cells, a type of photovoltaic cell that converts sunlight into electricity.
Drug Discovery
This compound is a fluorinated pyridine building block used for drug discovery , medicinal chemistry, and biochemistry research . It’s used in the development of new drugs and therapeutic agents.
Organic Synthesis
4-Bromo-6-fluoroquinoline is a versatile chemical compound used in organic synthesis . Its unique properties make it valuable in aiding advancements in diverse fields.
Material Science
In the field of material science , 4-Bromo-6-fluoroquinoline is used due to its unique properties. It can be used in the development of new materials with improved properties.
Mechanism of Action
Target of Action
The primary targets of 4-Bromo-6-fluoroquinoline, a derivative of fluoroquinolones, are the bacterial enzymes DNA gyrase and topoisomerase IV . These enzymes are vital for bacterial DNA replication, transcription, repair, and recombination .
Mode of Action
4-Bromo-6-fluoroquinoline inhibits DNA synthesis by binding to the enzyme-DNA complex, stabilizing DNA strand breaks created by DNA gyrase and topoisomerase IV . This binding forms a ternary complex of the drug, enzyme, and DNA, blocking the progress of the replication fork .
Biochemical Pathways
The action of 4-Bromo-6-fluoroquinoline affects the DNA synthesis pathway in bacteria. By inhibiting DNA gyrase and topoisomerase IV, it disrupts DNA replication and transcription, leading to cell death .
Pharmacokinetics
They are metabolized in the liver and excreted via the kidneys .
Result of Action
The result of 4-Bromo-6-fluoroquinoline’s action is the inhibition of bacterial growth and proliferation. By disrupting DNA synthesis, it causes bacterial cell death, making it effective against bacterial infections .
Action Environment
The action of 4-Bromo-6-fluoroquinoline can be influenced by various environmental factors. For instance, the presence of metal cations can interfere with the activity of fluoroquinolones . Additionally, the pH of the environment can affect the ionization state of the compound, potentially impacting its absorption and distribution .
Safety and Hazards
Future Directions
4-Bromo-6-fluoroquinoline is an intermediate for the preparation of APIs for anti-cancer treatments, dyes for OLEDs, and solar cells applications . It is applied in the synthesis of linrodostat, an inhibitor of indoleamine 2,3-dioxygenase for anti-cancer treatments . Therefore, its future directions could involve further exploration in these areas.
properties
IUPAC Name |
4-bromo-6-fluoroquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrFN/c10-8-3-4-12-9-2-1-6(11)5-7(8)9/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIWPTYUKGHNQCU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=CC(=C2C=C1F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70591859 |
Source
|
| Record name | 4-Bromo-6-fluoroquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70591859 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-6-fluoroquinoline | |
CAS RN |
661463-17-8 |
Source
|
| Record name | 4-Bromo-6-fluoroquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70591859 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 661463-17-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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